Cas no 138786-87-5 (1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro-)

• Product Name: 1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro-
• CAS No: 138786-87-5
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 1255646
• PubChem ID: 15126158
• Update Time: 2025-04-20

1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro-
• DTXSID701170580
• N-(1,1-Dimethylethyl)-5-methyl-4-nitro-1H-pyrazole-3-carboxamide
• 138786-87-5

• Inchi： 1S/C9H14N4O3/c1-5-7(13(15)16)6(12-11-5)8(14)10-9(2,3)4/h1-4H3,(H,10,14)(H,11,12)
• InChI Key： XFCHSIWOBSARBO-UHFFFAOYSA-N
• SMILES： O=C(C1C(=C(C)NN=1)[N+](=O)[O-])NC(C)(C)C

Computed Properties

• Exact Mass: 226.10672
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 100.92